Cas no 1240600-64-9 (2-chloro-5-methyloxazole-4-carboxylic acid)

2-chloro-5-methyloxazole-4-carboxylic acid structure

1240600-64-9 structure

Product Name:2-chloro-5-methyloxazole-4-carboxylic acid

CAS No:1240600-64-9

MF:C₅H₄ClNO₃

MW:161.543160438538

CID:5098458

PubChem ID:53406062

Update Time:2024-03-01

2-chloro-5-methyloxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-methyloxazole-4-carboxylic acid
- Inchi： 1S/C5H4ClNO3/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H,8,9)
- InChI Key： SIFMSYWAVSUUSR-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(O)=O)N=C1Cl

Computed Properties

Exact Mass: 160.9879707g/mol
Monoisotopic Mass: 160.9879707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.3Å²

2-chloro-5-methyloxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6759010-0.05g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	0.05g	$232.0	2023-05-30
Enamine	EN300-6759010-0.1g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	0.1g	$347.0	2023-05-30
Enamine	EN300-6759010-0.25g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	0.25g	$494.0	2023-05-30
Enamine	EN300-6759010-0.5g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	0.5g	$780.0	2023-05-30
Enamine	EN300-6759010-1.0g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	1g	$999.0	2023-05-30
Enamine	EN300-6759010-2.5g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	2.5g	$1959.0	2023-05-30
Enamine	EN300-6759010-5.0g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	5g	$2900.0	2023-05-30
Enamine	EN300-6759010-10.0g	2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid	1240600-64-9	95%	10g	$4299.0	2023-05-30
Aaron	AR01V8ND-50mg	2-Chloro-5-methyloxazole-4-carboxylicacid	1240600-64-9	95%	50mg	$344.00	2023-12-16
Aaron	AR01V8ND-100mg	2-Chloro-5-methyloxazole-4-carboxylicacid	1240600-64-9	95%	100mg	$503.00	2023-12-16

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